Cas no 2168845-32-5 (3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid)

• Product Name: 3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid
• CAS No: 2168845-32-5
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 5905624
• PubChem ID: 165746339
• Update Time: 2025-06-08

3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid
• 2168845-32-5
• EN300-1297087

• Inchi： 1S/C12H16FNO3/c1-12(14,10(13)11(15)16)8-17-7-9-5-3-2-4-6-9/h2-6,10H,7-8,14H2,1H3,(H,15,16)
• InChI Key： PBAXBEGYCLEBEV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C(C)(COCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 241.11142153g/mol
• Monoisotopic Mass: 241.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid

Introduction to 3-Amino-4-(Benzyloxy)-2-Fluoro-3-Methylbutanoic Acid (CAS No. 2168845-32-5)

3-Amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid (CAS No. 2168845-32-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, a benzyloxy substituent, a fluorine atom, and a methyl group, exhibits promising biological activities and potential therapeutic applications. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid is C₁₁H₁₄FO₃N, with a molecular weight of approximately 231.23 g/mol. The compound features a chiral center at the carbon atom adjacent to the carboxylic acid group, which can exist in two enantiomeric forms. The presence of the amino group and the carboxylic acid group confers amphiprotic properties to the molecule, allowing it to act as both an acid and a base under different conditions. The benzyloxy substituent and the fluorine atom introduce additional complexity to the molecule, influencing its solubility, reactivity, and biological activity.

Synthesis Methods

The synthesis of 3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid has been explored through various routes, each with its own advantages and challenges. One common approach involves the reaction of 4-benzyloxy-2-fluoro-3-methylbutyric acid with an appropriate amine under suitable conditions. Another method involves the coupling of a protected amino acid derivative with a fluorinated ketone or aldehyde, followed by deprotection and further functionalization steps. Recent advancements in asymmetric synthesis have also enabled the efficient preparation of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications.

Biological Activities

3-Amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid has been investigated for its potential biological activities in various in vitro and in vivo studies. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has demonstrated antioxidant activity by scavenging reactive oxygen species (ROS) and protecting cells from oxidative stress.

In the context of neurodegenerative diseases, 3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid has been studied for its neuroprotective effects. Research has indicated that it can reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of signaling pathways related to neuroinflammation and oxidative stress.

Potential Therapeutic Applications

The unique combination of chemical properties and biological activities makes 3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid a promising candidate for various therapeutic applications. In the field of inflammation research, this compound could be developed into novel anti-inflammatory drugs for treating conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma. Its antioxidant properties also suggest potential use in preventing or treating oxidative stress-related disorders.

In neurology, the neuroprotective effects of 3-amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid make it a valuable lead compound for developing treatments for neurodegenerative diseases. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Additionally, ongoing research is exploring its potential as a preventive agent against age-related cognitive decline.

Conclusion

3-Amino-4-(benzyloxy)-2-fluoro-3-methylbutanoic acid (CAS No. 2168845-32-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various fields.